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Compound of Interest

Compound Name: JNJ0966

Cat. No.: B15579790 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe and compliant research

environment. This document provides essential logistical information, including operational and

disposal plans for JNJ0966, a selective pro-MMP9 activation inhibitor.

Chemical and Physical Properties of JNJ0966
A clear understanding of the chemical and physical properties of JNJ0966 is the first step

toward safe handling and disposal. Key data for this compound are summarized below.[1][2][3]

Property Value

Chemical Name
N-[2-[(2-methoxyphenyl)amino]-4'-methyl[4,5'-

bithiazol]-2'-yl]-acetamide

CAS Number 315705-75-0

Molecular Formula C₁₆H₁₆N₄O₂S₂

Molecular Weight 360.45 g/mol

Purity ≥98% (HPLC)

Appearance Crystalline solid

Solubility Soluble in Methanol and DMSO (up to 50 mM)

Storage Store at -20°C
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Mechanism of Action: Allosteric Inhibition of pro-
MMP-9 Activation
JNJ0966 is a highly selective inhibitor of the activation of pro-matrix metalloproteinase-9 (pro-

MMP-9).[2][4][5] It functions by allosterically binding to a pocket near the zymogen cleavage

site of pro-MMP-9, which prevents its conversion to the active MMP-9 enzyme.[4] This

inhibitory action is highly specific to pro-MMP-9, with no significant effect on the catalytic

activity of already active MMP-1, -2, -3, -9, or -14, nor does it inhibit the activation of the closely

related pro-MMP-2.[1][4][5]

The activation of pro-MMP-9 is a critical step in various physiological and pathological

processes, including tissue remodeling, inflammation, and cancer metastasis.[6] By preventing

this activation, JNJ0966 can modulate the downstream effects of MMP-9 activity.
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Fig. 1: JNJ0966 inhibits the proteolytic activation of pro-MMP-9.

Proper Disposal Procedures for JNJ0966
As a specific Safety Data Sheet (SDS) for JNJ0966 is not publicly available, the following

disposal procedures are based on general best practices for the disposal of research-grade

chemical waste. It is imperative to consult your institution's Environmental Health and Safety

(EH&S) department for specific guidelines and regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling JNJ0966 for disposal, ensure you are wearing appropriate PPE:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Step 2: Waste Segregation and Collection

Solid Waste:

Collect unused or expired JNJ0966 powder in its original container or a clearly labeled,

sealed waste container.

Contaminated materials such as weigh boats, pipette tips, and empty vials should be

collected in a designated solid chemical waste container.

Label the container clearly as "Hazardous Chemical Waste" and list "JNJ0966 (CAS:

315705-75-0)".

Liquid Waste:

Solutions of JNJ0966 (e.g., in DMSO or methanol) should be collected in a designated,

leak-proof hazardous liquid waste container.

Do not mix with incompatible waste streams.
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Label the container with "Hazardous Chemical Waste," the full chemical name "N-[2-[(2-

methoxyphenyl)amino]-4'-methyl[4,5'-bithiazol]-2'-yl]-acetamide," the CAS number

(315705-75-0), and the solvent used (e.g., DMSO).

Step 3: Decontamination of Work Surfaces

After handling and preparing waste for disposal, decontaminate all work surfaces (e.g.,

benchtops, fume hood) with an appropriate solvent (e.g., 70% ethanol) to remove any

residual chemical.

Dispose of cleaning materials (e.g., paper towels) as solid chemical waste.

Step 4: Storage of Waste

Store waste containers in a designated, well-ventilated, and secure area away from general

laboratory traffic.

Ensure waste containers are properly sealed to prevent leaks or spills.

Step 5: Waste Pickup and Disposal

Contact your institution's EH&S department to schedule a pickup for the hazardous chemical

waste.

Do not dispose of JNJ0966, in either solid or liquid form, down the drain or in the regular

trash.

Spill and Emergency Procedures
In the event of a spill, follow these immediate steps:

Alert Personnel: Notify others in the immediate area of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the vicinity.

Consult SDS (if available) or Chemical Safety Information: Refer to any available safety

information for specific cleanup procedures.
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Small Spills: For small spills of the powder, carefully sweep it up with absorbent material

(e.g., vermiculite) and place it in a sealed hazardous waste container. For small liquid spills,

absorb with an inert material and place in the waste container.

Large Spills: For large spills, contact your institution's emergency response team or EH&S

immediately. Do not attempt to clean up a large spill without proper training and equipment.

By adhering to these guidelines, you can ensure the safe handling and proper disposal of

JNJ0966, contributing to a secure and professional laboratory environment. Always prioritize

safety and consult your institutional safety officers for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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